Cas no 1039357-00-0 (Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate)

• Product Name: Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate
• CAS No: 1039357-00-0
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD22566113
• CID: 2109374
• PubChem ID: 57436260
• Update Time: 2025-05-19

Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromoH-imidazo[1,5-a]pyridine-1-carboxylate
• methyl 3-bromoimidazo[1,5-a]pyridine-1-carboxylate
• OTNDFIRYBNNQSB-UHFFFAOYSA-N
• PB18350
• FCH2289878
• OR52340
• AK172134
• Methyl 3-bromoimidazo[1,5-alpha]pyridine-1-carboxylate
• DTXSID001226900
• 1039357-00-0
• AKOS025290056
• AS-51679
• DA-16038
• SCHEMBL2743133
• P13264
• CS-0049103
• EN300-7422888
• METHYL3-BROMOIMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLATE
• SY099819
• MFCD22566113
• PRB35700
• Methyl 3-bromoimidazo(1,5-a)pyridine-1-carboxylate
• Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate

• MDL： MFCD22566113
• Inchi： 1S/C9H7BrN2O2/c1-14-8(13)7-6-4-2-3-5-12(6)9(10)11-7/h2-5H,1H3
• InChI Key： OTNDFIRYBNNQSB-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C2C=CC=CN21

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.1

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate

Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1039357-00-0)

Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1039357-00-0) is a novel organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug discovery. The Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate structure features a fused imidazole and pyridine ring system, with a methyl ester group attached at the 1-position and a bromine substituent at the 3-position. These structural features contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate various biological targets, including kinases and ion channels, which are critical in diseases such as cancer and neurodegenerative disorders. The bromine substituent at the 3-position plays a crucial role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability, making it an attractive candidate for further preclinical studies.

The synthesis of Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazopyridine core through cyclization reactions and subsequent functionalization to introduce the methyl ester and bromine substituents. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate has shown promise in several areas beyond drug discovery. For instance, its unique electronic properties make it a potential candidate for use in optoelectronic materials and sensors. Researchers have also investigated its ability to act as a precursor for other bioactive molecules, further expanding its utility in chemical synthesis.

From an environmental perspective, understanding the behavior of Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate in various ecosystems is essential for assessing its potential impact on human health and the environment. Studies have focused on its degradation pathways under different conditions, such as aerobic and anaerobic environments, to determine its persistence and bioaccumulation potential.

In conclusion, Methyl 3-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1039357-00-0) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike.